Cas no 1501023-81-9 (6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine)

• Product Name: 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine
• CAS No: 1501023-81-9
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5578173
• Update Time: 2025-05-19

6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(2-ethyl-1-piperidinyl)-
• 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C11H18N4/c1-2-9-5-3-4-6-15(9)11-7-10(12)13-8-14-11/h7-9H,2-6H2,1H3,(H2,12,13,14)
• InChI Key： MCMWJIXLWILAMI-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2CC)=CC(N)=N1

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 397.0±27.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Additional information on 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine

Introduction to 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine, with the CAS number 1501023-81-9, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a pyrimidine core linked to an ethylpiperidine moiety, making it a versatile scaffold for the development of bioactive molecules. The structural arrangement of this compound not only contributes to its unique chemical properties but also opens up numerous possibilities for therapeutic applications, particularly in the realm of drug discovery and molecular targeting.

The pyrimidine ring is a fundamental component in many pharmacologically active agents, owing to its ability to interact with biological targets such as enzymes and receptors. In 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine, the presence of the ethylpiperidine side chain introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This dual functionality makes the compound an attractive candidate for designing molecules that can modulate biological pathways with high precision.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such compounds. Studies have shown that the 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine scaffold can be engineered to exhibit a range of biological activities, including kinase inhibition, receptor antagonism, and antiviral effects. These findings are particularly relevant in the context of emerging infectious diseases and chronic conditions where targeted therapy is essential.

One of the most compelling areas of research involving 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine is its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, modifications at the 4-amino position or the piperidine nitrogen can lead to derivatives with enhanced pharmacokinetic profiles or altered target specificity. Such structural diversification is a cornerstone of modern drug development, allowing for the creation of compounds that are both effective and well-tolerated.

The ethylpiperidine moiety, in particular, has garnered attention for its role in enhancing solubility and metabolic stability. This feature is crucial for ensuring that drug candidates can reach their intended targets in sufficient concentrations while minimizing degradation by biological systems. As a result, 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine represents a promising starting point for developing next-generation pharmaceuticals.

In addition to its synthetic utility, 6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine has been explored in various preclinical models to assess its potential therapeutic benefits. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties, making them relevant for conditions such as arthritis or autoimmune disorders. Furthermore, its interaction with nucleic acid-binding proteins has been investigated, opening avenues for applications in oncology and neurodegenerative diseases.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 6-(2-ethylpiperidin-1-yl)pyrimidin-4-am ine. By rapidly testing large libraries of molecules against biological assays, researchers can identify lead compounds with desirable characteristics more efficiently than traditional methods allow. This approach has already led to several breakthroughs in identifying novel therapeutic agents, and 1501023-81 -9 remains a key compound in these efforts.

From a chemical biology perspective, understanding the mechanisms by which 6-(2 -ethyl piper id ine -1 - yl ) py rim id i n -4 - am ine exerts its effects is crucial for optimizing its therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding interactions at a molecular level. These insights not only enhance our understanding of drug-receptor interactions but also provide valuable data for structure-based drug design.

The versatility of 6-(2 - eth ylp i per i di ne -1 - yl ) py rim id i n -4 - am ine extends beyond its use as a standalone therapeutic agent. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. For example, conjugation with ligands that target specific delivery systems can enhance cellular uptake or tissue specificity. Such innovations are critical for developing targeted therapies that minimize side effects while maximizing efficacy.

Looking ahead, the continued exploration of 6-(2 - eth yl p i per i di ne -1 - yl ) py rim id i n -4 - am ine and its derivatives holds immense promise for addressing unmet medical needs. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that interact selectively with disease-causing pathways. The compound's unique structural features make it an ideal candidate for such endeavors, ensuring that it remains at the forefront of pharmaceutical research.

In conclusion, 6-(2 - eth yl p i per i di ne -1 - yl ) py rim id i n -4 - am ine (CAS no 1501023 81 9) stands as a testament to the power of interdisciplinary collaboration in advancing chemical biology and medicine. Its structural versatility, combined with its demonstrated biological activity, positions it as a cornerstone in the development of novel therapeutics. As research progresses, we can expect even more innovative applications to emerge from this remarkable compound.